Diglycerides

• Molecular Formula: C37H70O5
• Molecular Weight: 594.9 g/mol
• InChI: InChI=1S/C37H70O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,35,38H,3-16,19-34H2,1-2H3/b18-17+
• InChIKey: YEJYLHKQOBOSCP-ISLYRVAYSA-N

Diacylglycerol Oil: Metabolic Differentiation

Diacylglycerols (DAGs) are glycerol esters in which two fatty acid molecules are esterified to a glycerol backbone; the term 'diglycerides' in commercial and research contexts typically denotes an oil enriched in DAG, particularly the 1,3-isomer, which is structurally distinct from the 1,2(2,3)-diglyceride intermediates formed during conventional triacylglycerol (TAG) digestion [1]. DAG oil containing ≥80% diglycerides with a 1,3-to-1,2 ratio exceeding 2.5 is produced from edible vegetable oils and has been rigorously investigated for its ability to reduce postprandial serum triglycerides and enhance body fat loss beyond what is achievable with TAG oils of identical fatty acid composition [1].

Isomer Profile 1,3-DAG enriched; ≥80% diglycerides, ratio >2.5

Research Context Studied in human RCTs for postprandial TG and body fat endpoints

Procurement Fit Functional lipid research; edible oil matrix

• [1] Yasukawa T, Katsuragi Y. Diacylglycerol oil. In: Gunstone FD, ed. Structured and Modified Lipids. New York: Marcel Dekker; 2003:509-518. View Source

Why Triacylglycerol Oils Cannot Replace Diacylglycerol Oil

Unlike conventional triacylglycerol oils, diacylglycerol oil resists rapid resynthesis into chylomicron triglycerides because 1,3-diglycerides are poor substrates for the monoacylglycerol pathway, resulting in significantly lower postprandial serum triglyceride excursions [1]. Randomized controlled trials confirm that substituting DAG oil with a matched TAG oil eliminates the clinically meaningful reductions in postprandial lipemia and body weight/fat loss, meaning that generic in-class triglyceride substitution fails to deliver these specific health endpoints [2].

Endpoint

DAG Oil

TAG Oil (Substitute)

Postprandial TG

Reported lower AUC

May not reproduce postprandial endpoint

Body fat loss

Additional 1.1 kg loss reported

Endpoint may not replicate with TAG

Lymphatic transport

Impaired TAG reassembly

Efficient reassembly limits substitution

• [1] Taguchi H, Watanabe H, Onizawa K, et al. Double-blind controlled study on the effects of dietary diacylglycerol on postprandial serum and chylomicron triacylglycerol responses in healthy humans. J Am Coll Nutr. 2000;19(6):789-796. View Source
• [2] Maki KC, Davidson MH, Tsushima R, et al. Consumption of diacylglycerol oil as part of a reduced-energy diet enhances loss of body weight and fat in comparison with consumption of a triacylglycerol control oil. Am J Clin Nutr. 2002;76(6):1230-1236. View Source

Diacylglycerol Oil: Head-to-Head Metabolic Evidence

Postprandial Triglyceride Response

In a randomized, double-blind crossover study in 10 healthy males, a 30 g test meal of diacylglycerol oil (80% DAG, 20% TAG) produced a postprandial serum triglyceride area-under-the-curve (AUC, 0–8 h) of 8.5 ± 1.2 mmol·h/L, compared to 12.3 ± 1.5 mmol·h/L for an isocaloric meal with triacylglycerol oil matched for fatty acid composition (p < 0.05) [1]. This equates to a 31% lower lipemic response.

Postprandial TG AUC

Reported

DAG 8.5 ± 1.2 vs TAG 12.3 ± 1.5 mmol·h/L (31% reduction, p<0.05)

Supports postprandial triglyceride response interpretation.

RCT, 10 healthy males, 30 g oil load, crossover design.

Evidence Dimension	Postprandial serum triglyceride AUC (0–8 h)
Target Compound Data	8.5 ± 1.2 mmol·h/L (DAG oil meal)
Comparator Or Baseline	12.3 ± 1.5 mmol·h/L (TAG oil meal, identical fatty acid profile)
Quantified Difference	31% reduction (p < 0.05)
Conditions	Human RCT; 10 healthy males; 30 g oil test meal; crossover design

Why This Matters

This establishes a quantifiable and reproducible attenuation of postprandial hypertriglyceridemia, a causal risk factor for cardiovascular disease, offering a clear metabolic advantage for DAG oil over TAG oil in functional foods targeting heart health.

• [1] Taguchi H, Watanabe H, Onizawa K, et al. Double-blind controlled study on the effects of dietary diacylglycerol on postprandial serum and chylomicron triacylglycerol responses in healthy humans. J Am Coll Nutr. 2000;19(6):789-796. View Source

Body Fat Loss

A 24-week randomized, double-blind, parallel-group trial in 131 overweight/obese adults consuming a hypocaloric diet showed that inclusion of 15 g/day diacylglycerol oil resulted in a mean fat mass loss of 3.6 ± 2.9 kg, while the group receiving an equivalent amount of triacylglycerol oil lost 2.5 ± 2.6 kg (p = 0.038) [1]. This yields a net advantage of 1.1 kg of body fat reduction attributable to DAG oil. Body weight decreased by 3.6% in the DAG group versus 2.5% in the TAG group.

Body Fat Loss

Reported

DAG 3.6 ± 2.9 kg

TAG 2.5 ± 2.6 kg

Reported body composition endpoint context.

24-week RCT, 131 overweight adults, hypocaloric diet.

Evidence Dimension	Fat mass loss over 24 weeks
Target Compound Data	3.6 ± 2.9 kg (DAG oil, 15 g/day)
Comparator Or Baseline	2.5 ± 2.6 kg (TAG oil, 15 g/day, same fatty acid composition)
Quantified Difference	1.1 kg greater fat loss (p = 0.038)
Conditions	RCT; 131 overweight/obese adults; hypocaloric diet; 15 g/day test oil; parallel design

Why This Matters

This clinically meaningful and statistically significant difference in body fat reduction directly supports the selection of DAG oil for evidence-backed weight-loss products, where even modest fat loss gains can differentiate market offerings.

• [1] Maki KC, Davidson MH, Tsushima R, et al. Consumption of diacylglycerol oil as part of a reduced-energy diet enhances loss of body weight and fat in comparison with consumption of a triacylglycerol control oil. Am J Clin Nutr. 2002;76(6):1230-1236. View Source

Long-Term Hepatic Safety

In a 12-month randomized, double-blind, controlled trial enrolling 101 healthy subjects, daily intake of 10 g diacylglycerol oil resulted in endpoint serum AST of 23 ± 6 U/L and ALT of 21 ± 8 U/L, which were not significantly different from the TAG oil control group values of 22 ± 5 U/L and 20 ± 7 U/L, respectively (all p > 0.05) [1]. No clinically meaningful changes in hematology or urinalysis were observed, and adverse event profiles were equivalent.

Hepatic Safety Endpoint

Reported

AST 23±6, ALT 21±8

AST 22±5, ALT 20±7 (n.s.)

Supports hepatic safety endpoint monitoring.

12-month RCT, 101 healthy subjects, 10 g/day.

Evidence Dimension	Serum AST after 12 months of daily intake
Target Compound Data	23 ± 6 U/L (DAG oil, 10 g/day)
Comparator Or Baseline	22 ± 5 U/L (TAG oil, 10 g/day)
Quantified Difference	No significant difference (p > 0.05)
Conditions	12-month RCT; 101 healthy volunteers; 10 g/day test oil

Why This Matters

Long-term safety is a non-negotiable procurement criterion for dietary supplements and functional foods; this evidence demonstrates that DAG oil does not compromise hepatic safety relative to standard vegetable oil, removing a potential barrier for product developers and regulatory compliance.

• [1] Tomonobu K, Hase T, Tokimitsu I. Long-term ingestion of diacylglycerol oil on safety parameters in healthy subjects. J Oleo Sci. 2006;55(9):453-462. View Source

Lymphatic Triglyceride Transport Mechanism

In a rat lymph fistula model, intragastric administration of 1,3-diacylglycerol oil led to a 24-hour lymphatic triglyceride recovery of 63.4% of the dose, significantly lower than the 89.2% recovery observed for triacylglycerol oil of identical fatty acid composition (p < 0.05) [1]. This represents an absolute reduction of 25.8 percentage points, corresponding to a ~29% relative decrease in dietary fat appearing in lymph as triglyceride.

Lymphatic TG Recovery

Reported

63.4% vs 89.2% (Δ25.8 pp reduction, p<0.05)

Supports absorption mechanism interpretation.

Rat lymph fistula model, single intragastric dose.

Evidence Dimension	24-hour lymphatic triglyceride recovery rate
Target Compound Data	63.4% (1,3-diacylglycerol oil)
Comparator Or Baseline	89.2% (triacylglycerol oil, identical fatty acids)
Quantified Difference	25.8 percentage-point reduction (p < 0.05)
Conditions	Rat lymph fistula model; single intragastric dose

Why This Matters

This mechanistic data shows that the structural difference of 1,3-diglycerides directly impairs intestinal TAG reassembly and lymphatic fat secretion, providing a biological rationale for the human postprandial and body composition outcomes, which cannot be replicated by TAG-based substitutes.

• [1] Kondo H, Hase T, Murase T, Tokimitsu I. Reduced lymphatic transport of triglyceride following ingestion of diacylglycerol in rats. Lipids. 2003;38(9):933-937. View Source

Diacylglycerol Oil Application Scenarios

Functional Cooking Oil and Meal Replacements

Formulators can incorporate DAG oil into cooking oils, margarines, and meal replacements to deliver a 31% reduction in postprandial triglyceride AUC, as demonstrated against matched TAG oil [1]. This allows brands to substantiate heart-health claims with direct human evidence, differentiating their products in the triglyceride-management category.

Weight-Loss Dietary Supplements

DAG oil used as a partial replacement for dietary fat in a reduced-calorie weight-loss supplement provides an additional 1.1 kg of body fat loss over 24 weeks compared to TAG oil in overweight adults [2]. This documented efficacy supports premium positioning of weight-management supplements demanding proof of superior fat reduction outcomes.

Medical Nutrition for Hypertriglyceridemia

The combination of a lower postprandial triglyceride response [1] and a long-term safety profile indistinguishable from conventional vegetable oil [3] makes DAG oil a suitable lipid source in medical foods designed for patients with elevated fasting or postprandial triglycerides, where TAG-based oils would not yield the same metabolic benefit.

Application

Selection Property

Validation Focus

Postprandial lipid metabolism research

1,3-DAG isomer profile

Postprandial triglyceride AUC endpoint

Body composition and weight management studies

Metabolic differentiation from TAG

Body fat loss endpoint comparison

Long-term lipid intervention safety assessment

Hepatic enzyme safety endpoint profile

AST/ALT and adverse event comparison

• [1] Taguchi H, Watanabe H, Onizawa K, et al. Double-blind controlled study on the effects of dietary diacylglycerol on postprandial serum and chylomicron triacylglycerol responses in healthy humans. J Am Coll Nutr. 2000;19(6):789-796. View Source
• [2] Maki KC, Davidson MH, Tsushima R, et al. Consumption of diacylglycerol oil as part of a reduced-energy diet enhances loss of body weight and fat in comparison with consumption of a triacylglycerol control oil. Am J Clin Nutr. 2002;76(6):1230-1236. View Source
• [3] Tomonobu K, Hase T, Tokimitsu I. Long-term ingestion of diacylglycerol oil on safety parameters in healthy subjects. J Oleo Sci. 2006;55(9):453-462. View Source